Cas no 1115337-82-0 (5-(4-chlorobenzoyl)-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine)

• Product Name: 5-(4-chlorobenzoyl)-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine
• CAS No: 1115337-82-0
• MF: C₂₆H₂₃ClN₂O₃S₂
• MW: 511.055423021317
• CID: 5432986
• PubChem ID: 46350825
• Update Time: 2025-07-02

5-(4-chlorobenzoyl)-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• [3-Amino-5-[(2-ethylphenyl)amino]-4-[(4-methylphenyl)sulfonyl]-2-thienyl](4-chlorophenyl)methanone
• (3-amino-5-((2-ethylphenyl)amino)-4-tosylthiophen-2-yl)(4-chlorophenyl)methanone
• AKOS002058510
• 1115337-82-0
• [3-amino-5-(2-ethylanilino)-4-(4-methylphenyl)sulfonylthiophen-2-yl]-(4-chlorophenyl)methanone
• F3222-2950
• 5-(4-chlorobenzoyl)-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine

• Inchi： 1S/C26H23ClN2O3S2/c1-3-17-6-4-5-7-21(17)29-26-25(34(31,32)20-14-8-16(2)9-15-20)22(28)24(33-26)23(30)18-10-12-19(27)13-11-18/h4-15,29H,3,28H2,1-2H3
• InChI Key： LIWTUWJEGOEKBR-UHFFFAOYSA-N
• SMILES： C(C1SC(NC2=CC=CC=C2CC)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1N)(C1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 510.084
• Monoisotopic Mass: 510.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126A^2
• XLogP3: 8.2

Experimental Properties

• Density: 1.363±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 731.7±60.0 °C(Predicted)
• pka: -0.57±0.50(Predicted)

Additional information on 5-(4-chlorobenzoyl)-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine

Introduction to 5-(4-chlorobenzoyl)-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1115337-82-0 and the product name 5-(4-chlorobenzoyl)-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound, featuring a thiophene core, has garnered significant attention due to its unique structural features and potential biological activities. The presence of multiple functional groups, including a chlorobenzoyl moiety, an ethylphenyl substituent, and a methylbenzenesulfonyl group, contributes to its complex chemical profile and makes it a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a surge in interest regarding the development of novel therapeutic agents derived from heterocyclic compounds. Thiophene derivatives, in particular, have shown immense potential due to their ability to interact with biological targets in diverse ways. The compound in question, with its intricate arrangement of substituents, is no exception. The chlorobenzoyl group, for instance, is known to enhance binding affinity to certain biological receptors, while the ethylphenyl group can influence metabolic stability and bioavailability. These features make it an attractive scaffold for drug discovery efforts.

The significance of this compound is further underscored by its potential applications in the treatment of various diseases. Current research indicates that molecules with similar structural motifs have demonstrated efficacy in inhibiting key enzymes involved in inflammatory pathways. The thiophene core itself is well-documented for its role in modulating biological processes, making this compound a candidate for further exploration in areas such as oncology and neurology. Recent studies have begun to unravel the mechanisms by which such compounds exert their effects, providing valuable insights into their therapeutic potential.

One of the most compelling aspects of this molecule is its versatility. The combination of different functional groups allows for fine-tuning of its properties, enabling researchers to optimize it for specific applications. For example, the methylbenzenesulfonyl group can be engineered to enhance solubility or improve cell membrane permeability, depending on the desired outcome. This flexibility is crucial in drug development, where achieving the right balance between potency and pharmacokinetic properties is essential.

The synthesis of this compound also presents an interesting challenge for chemists. The multi-step process involves careful selection of reaction conditions and reagents to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective functionalization strategies, are employed to construct the complex framework efficiently. These synthetic approaches not only highlight the ingenuity of modern organic chemistry but also contribute to the growing library of accessible heterocyclic compounds for medicinal chemistry applications.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more effectively. The compound 5-(4-chlorobenzoyl)-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine exemplifies this trend by integrating multiple pharmacophores into a single molecular entity. This design philosophy is central to contemporary drug discovery efforts, where combinatorial approaches are used to maximize therapeutic efficacy while minimizing side effects.

In conclusion, the compound with CAS number 1115337-82-0 represents a significant advancement in chemical biology. Its unique structure and diverse functional groups make it a versatile tool for researchers exploring new therapeutic avenues. As ongoing studies continue to uncover its potential applications and mechanisms of action, it is likely that this molecule will play an increasingly important role in the development of next-generation pharmaceuticals.